N-butyl-4-(4-fluorophenoxy)-1-butanamine

• IUPAC Name: N-butyl-4-(4-fluorophenoxy)butan-1-amine
• InChI: InChI=1S/C14H22FNO/c1-2-3-10-16-11-4-5-12-17-14-8-6-13(15)7-9-14/h6-9,16H,2-5,10-12H2,1H3
• InChI Key: JTOBUFBJSBVNAF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCOC1=CC=C(C=C1)F
• Molecular Formula: C14H22FNO
• Molecular Weight: 239.33 g/mol

Description

N-butyl-4-(4-fluorophenoxy)-1-butanamine, also known as 4-Fluorobutyrylfentanyl, is a synthetic opioid that has gained attention in recent years due to its high potency and potential for abuse. It is a derivative of fentanyl, a powerful synthetic opioid that is used medically for pain management. However, 4-Fluorobutyrylfentanyl is not approved for medical use and is classified as a Schedule I controlled substance in the United States.

Mechanism of Action

Like other opioids, N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl binds to opioid receptors in the brain and spinal cord. This binding leads to the activation of signaling pathways that result in pain relief, sedation, and euphoria. However, due to its high potency, N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl can also cause respiratory depression and other serious side effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl are similar to those of other opioids. It can cause pain relief, sedation, and euphoria, but can also cause respiratory depression, nausea, and constipation. Additionally, it has a high potential for addiction and overdose.

Advantages and Limitations for Lab Experiments

The high potency of N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl makes it a useful tool in studies of opioid receptors and the mechanisms of opioid action. However, its potential for abuse and toxicity limit its usefulness in laboratory experiments. Additionally, the synthesis of this compound requires specialized equipment and expertise, which may make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl. One area of interest is the development of new opioid medications that are less addictive and have fewer side effects. Additionally, researchers may continue to study the mechanisms of opioid action in order to better understand how to treat pain and addiction. Finally, there is a need for continued research on the abuse potential and toxicity of N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl in order to inform public health policies and interventions.

Synthesis Methods

The synthesis of N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl involves the reaction of butyryl chloride with 4-fluorophenol to form 4-fluorobutyryl chloride. This intermediate is then reacted with N-butylamine to form the final product. The synthesis of this compound requires specialized equipment and expertise, and is not a suitable project for amateur chemists.

Scientific Research Applications

N-butyl-4-(4-fluorophenoxy)-1-butanaminerylfentanyl has been the subject of scientific research due to its high potency and potential for abuse. It has been used as a tool in studies of opioid receptors and the mechanisms of opioid action. Additionally, researchers have studied the metabolism and pharmacokinetics of this compound in order to better understand its effects on the body.